Cas no 1806007-49-7 (3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806007-49-7
• MF: C₉H₃F₅N₂O
• MW: 250.124939203262
• CID: 4880332
• Update Time: 2025-06-08

3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H3F5N2O/c10-8(11)6-1-5(9(12,13)14)4(2-15)7(3-17)16-6/h1,3,8H
• InChI Key： APXIZFHQMIXLDO-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=O)N=C(C(F)F)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• XLogP3: 1.9
• Topological Polar Surface Area: 53.8

Additional information on 3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde

Comprehensive Overview of 3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806007-49-7)

3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806007-49-7) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemical research, and material science. This compound, characterized by its unique cyano, difluoromethyl, and trifluoromethyl functional groups, exhibits remarkable chemical properties that make it a valuable intermediate in synthetic applications. Its molecular structure, featuring a pyridine core, is pivotal for designing novel bioactive molecules, particularly in the development of crop protection agents and pharmaceutical candidates.

The growing interest in fluorinated compounds like 3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde stems from their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability and agrochemical efficacy. Researchers are increasingly exploring its potential in precision agriculture, where it could contribute to next-generation pesticides with lower environmental impact. Additionally, its role in medicinal chemistry is being investigated, particularly in the synthesis of small-molecule inhibitors targeting enzymes or receptors involved in disease pathways.

From a synthetic perspective, the compound’s carboxaldehyde moiety offers versatile reactivity, enabling condensation, reduction, or nucleophilic addition reactions. This flexibility is highly sought after in high-throughput screening libraries and combinatorial chemistry. Recent studies highlight its utility in constructing heterocyclic scaffolds, which are prevalent in FDA-approved drugs. The presence of trifluoromethyl groups further enhances its appeal, as these motifs are known to improve binding affinity and pharmacokinetic properties.

In the context of sustainable chemistry, 3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde aligns with the industry’s shift toward green synthesis methodologies. Innovations in catalytic fluorination and flow chemistry have streamlined its production, reducing waste and energy consumption. These advancements address the rising demand for eco-friendly chemical processes, a topic frequently searched by professionals in the field.

Another area of interest is the compound’s potential in electronic materials. Fluorinated pyridines are being studied for their applications in organic semiconductors and light-emitting diodes (OLEDs), where their electron-withdrawing properties can tune device performance. This intersection of chemistry and materials science underscores the compound’s multidisciplinary relevance.

To meet the needs of researchers, suppliers now offer 3-Cyano-6-(difluoromethyl)-4-(trifluoromethyl)pyridine-2-carboxaldehyde in high purity, with detailed analytical data (e.g., NMR, HPLC) to ensure reproducibility. The compound’s storage stability and handling protocols are also well-documented, addressing common queries from laboratory personnel. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing innovative technologies across multiple industries.